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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

cyclooctene oxide, a versatile bicyclic epoxide crucial for various applications in chemical

synthesis and drug development. This document details its physicochemical properties,

commercial sources, and key experimental protocols, offering a comprehensive resource for

laboratory and research settings.

Physicochemical Properties and Commercial
Availability
Cyclooctene oxide, also known by its systematic name 9-Oxabicyclo[6.1.0]nonane, is a white

crystalline solid at room temperature.[1][2] It is a key intermediate in organic synthesis, valued

for the reactivity of its epoxide ring. The compound is predominantly available at a high purity

level, typically 99%, from major chemical suppliers.

Below is a summary of the commercial availability and key specifications from prominent

suppliers. Prices are subject to change and may vary based on institutional pricing and

promotions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1582440?utm_src=pdf-interest
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.fishersci.com/shop/products/cyclooctene-oxide-99-thermo-scientific-1/AC111451000
https://alkalisci.com/cyclooctene-oxide-1-x-5-g-c110507-5g/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Number

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich C110507 99% 5 g, 25 g $146.00 (5 g)

TCI America E0516 >97% 5 g, 25 g
$78.00 (5 g),

$230.00 (25 g)[3]

Thermo Scientific AC111451000 99% 100 g
Price available

upon request

Santa Cruz

Biotechnology
sc-239158 99%[4] Available

Price available

upon request

Table 1: Commercial Availability of Cyclooctene Oxide. This table provides a comparative

overview of cyclooctene oxide from various suppliers, including purity, available quantities,

and pricing.

Core Applications in Research and Drug
Development
Cyclooctene oxide serves as a valuable building block in the synthesis of complex organic

molecules. The strained oxirane ring is susceptible to ring-opening reactions with a variety of

nucleophiles, enabling the stereoselective introduction of functional groups. This reactivity is

particularly useful in the construction of pharmaceutical intermediates and other bioactive

compounds.

The cyclooctane scaffold itself is of growing interest in medicinal chemistry as a novel

molecular platform for the design of targeted therapeutics. Furthermore, derivatives of

cyclooctene, closely related to cyclooctene oxide, are utilized in advanced bioorthogonal

chemistry, such as in click-and-release systems for prodrug activation.

Experimental Protocols
Synthesis of cis-Cyclooctene Oxide
A common laboratory-scale synthesis of cis-cyclooctene oxide involves the epoxidation of cis-

cyclooctene. The following protocol is adapted from established synthetic methods.
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Materials:

cis-Cyclooctene

Methanol

Acetonitrile

Potassium bicarbonate

Hydrogen peroxide (30% solution)

Saturated sodium chloride solution

Methylene chloride

Magnesium sulfate

Procedure:

In a round-bottomed flask equipped with a stirrer, dissolve cis-cyclooctene in methanol,

acetonitrile, and a solution of potassium bicarbonate.

Cool the mixture in an ice bath and slowly add hydrogen peroxide while maintaining the

temperature.

Allow the reaction to stir for several hours at room temperature.

Quench the reaction by adding a saturated solution of sodium chloride.

Extract the product with methylene chloride.

Combine the organic layers, dry over anhydrous magnesium sulfate, and filter.

Concentrate the filtrate under reduced pressure to yield the crude product.

The crude product can be further purified by distillation or recrystallization to yield pure cis-

cyclooctene oxide as a white solid.
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Enzymatic Synthesis of cis-1,2-epoxycyclooctane
An alternative, greener synthesis utilizes an enzymatic catalyst.

Materials:

cis-Cyclooctene

Acetic acid ethyl ester

Lipase (e.g., Chirazyme L2-cf)

Hydrogen peroxide (33%)

Saturated sodium sulfite solution

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Dissolve cis-cyclooctene in acetic acid ethyl ester in a round-bottomed flask and add the

lipase.

Over a period of 3 hours, add hydrogen peroxide in small portions with stirring.

Continue to stir the mixture for 24 hours at room temperature.

Filter the reaction mixture to recover the enzyme.

To the filtrate, add saturated sodium sulfite solution dropwise until a peroxide test is negative.

Wash the solution with saturated sodium bicarbonate solution.

Separate the organic phase and dry it over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to obtain the cyclooctene oxide product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Workflows and Pathways
To better illustrate the utility of cyclooctene oxide, the following diagrams, generated using the

DOT language, depict a typical procurement and experimental workflow, as well as a

conceptual pathway for its application in drug discovery.
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Procurement and Experimental Workflow for Cyclooctene Oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1582440?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Discovery Application

Cyclooctene Oxide

Ring-Opening Reaction

Functionalized Cyclooctane Core

Lead Compound Synthesis

Bioorthogonal Prodrug

Active Drug Release

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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